Cas no 2228625-25-8 (1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine)

• Product Name: 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine
• CAS No: 2228625-25-8
• MF: C₁₂H₁₃BrClN
• MW: 286.595321416855
• CID: 6221089
• PubChem ID: 165707513
• Update Time: 2025-05-20

1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine
• 1-[1-(3-bromo-5-chlorophenyl)cyclopropyl]cyclopropan-1-amine
• 2228625-25-8
• EN300-1921629

• Inchi： 1S/C12H13BrClN/c13-9-5-8(6-10(14)7-9)11(1-2-11)12(15)3-4-12/h5-7H,1-4,15H2
• InChI Key： AHCDENLMHRHFOU-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC(=C1)C1(CC1)C1(CC1)N)Cl

Computed Properties

• Exact Mass: 284.99199g/mol
• Monoisotopic Mass: 284.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26Ų

Additional information on 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine

Chemical Profile of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine (CAS No. 2228625-25-8)

1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry due to its distinct molecular architecture and potential biological activities. This compound, identified by the chemical abstracts service number CAS No. 2228625-25-8, belongs to a class of molecules that exhibit promising properties for further exploration in drug discovery and medicinal chemistry. The presence of both bromo and chloro substituents on the aromatic ring, coupled with the cyclopropyl and cyclopropanamine moieties, suggests a rich framework for interaction with biological targets.

The synthesis of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine involves sophisticated organic transformations that highlight the ingenuity of modern synthetic methodologies. The introduction of the cyclopropyl group into the molecular scaffold is particularly noteworthy, as such motifs are often associated with enhanced binding affinity and selectivity in drug-like molecules. The amine functionality at the cyclopropane ring further extends the potential for hydrogen bonding interactions, which are critical for receptor binding in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic properties of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine with remarkable accuracy. Molecular docking studies have revealed that this compound may interact with several key biological targets, including enzymes and receptors implicated in various therapeutic areas. Notably, preliminary data suggest that it may exhibit inhibitory activity against certain enzymes involved in inflammatory pathways, making it a candidate for further investigation in the development of anti-inflammatory agents.

The structural features of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine also make it an attractive scaffold for structure-based drug design. The rigid cyclopropyl and cyclopropane rings provide a stable core that can be modified to optimize binding interactions. Additionally, the electron-withdrawing nature of the bromo and chloro substituents can fine-tune the electronic properties of the molecule, influencing its reactivity and affinity for biological targets. These characteristics have prompted researchers to explore its potential as a lead compound in medicinal chemistry campaigns.

In vitro studies have begun to unravel the biological profile of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine, providing insights into its mechanism of action and potential therapeutic applications. Initial experiments have shown that this compound exhibits moderate affinity for certain protein targets, suggesting its utility in modulating biological pathways relevant to diseases such as cancer and neurodegeneration. The ability to fine-tune its structure based on these findings opens up possibilities for developing more potent and selective derivatives.

The synthesis and characterization of 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine also contribute to the broader understanding of heterocyclic chemistry and its applications in drug development. The compound exemplifies how functional group manipulation can lead to novel molecular architectures with distinct properties. As research progresses, it is anticipated that more derivatives will be synthesized and evaluated, further expanding the chemical space explored by medicinal chemists.

The growing interest in 1-1-(3-bromo-5-chlorophenyl)cyclopropylcyclopropan-1-amine underscores the importance of exploring diverse chemical scaffolds in drug discovery. Its unique structural features offer a rich foundation for innovation, and ongoing studies are expected to yield valuable insights into its potential as a therapeutic agent. As computational tools continue to enhance our ability to predict biological activity, compounds like this one are poised to play a significant role in future pharmaceutical developments.